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Compound of Interest

Compound Name: Allyl-d5 alcohol

Cat. No.: B011090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Deuterated allyl alcohol (C₃HD₅O), a stable isotope-labeled version of allyl alcohol, is a

valuable tool in mechanistic studies, environmental analysis, and as a reference material in

various research applications.[1][2] While the replacement of hydrogen with deuterium atoms

can alter metabolic rates, the general toxicological and hazardous properties are considered to

be similar to its non-deuterated counterpart.[1] This guide provides a comprehensive overview

of the safety and handling precautions for deuterated allyl alcohol, drawing upon data for allyl

alcohol.

Hazard Identification and Classification
Deuterated allyl alcohol should be handled with the same level of caution as allyl alcohol, which

is classified as a highly hazardous substance. It is a highly flammable liquid and vapor, and is

toxic if swallowed, inhaled, or in contact with skin.[3][4] It can cause serious eye irritation, skin

irritation, and may cause respiratory irritation.[3][4] Furthermore, it is very toxic to aquatic life,

with long-lasting effects.[4]

GHS Classification:

Flammable Liquids: Category 2[3]

Acute Toxicity, Oral: Category 3[3]
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Acute Toxicity, Dermal: Category 1 or 3[3][5]

Acute Toxicity, Inhalation: Category 2 or 3[3][5]

Skin Corrosion/Irritation: Category 2[3]

Serious Eye Damage/Eye Irritation: Category 2/2A[3][5]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[3]

Acute Aquatic Toxicity: Category 1[3]

Chronic Aquatic Toxicity: Category 3[5]

Quantitative Safety Data
The following tables summarize key quantitative safety data for allyl alcohol. This data should

be used as a reference for handling deuterated allyl alcohol.

Table 1: Toxicological Data

Parameter Species Route Value Reference

LD50 Rat Oral 70 - 105 mg/kg [6]

LC50 Rat Inhalation 76 ppm (8 hours) [3][6]

LC50 Rat Inhalation
1060 ppm (1

hour)
[6]

Table 2: Occupational Exposure Limits
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Organization Limit Value Notes

OSHA PEL (8-hr TWA) 2 ppm

NIOSH REL (10-hr TWA) 2 ppm

NIOSH STEL (15-min) 4 ppm

ACGIH TLV (8-hr TWA) 0.5 ppm [7]

Table 3: Physical and Flammability Data

Property Value Reference

Flash Point 70 °F (21 °C) [8]

Molecular Weight 63.11 g/mol [4]

Appearance Clear, colorless liquid [8]

Odor Pungent, mustard-like [8]

Experimental Protocols and Handling Procedures
Given its hazardous nature, strict adherence to safety protocols is mandatory when working

with deuterated allyl alcohol.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile) and wear protective

clothing to prevent skin exposure.[1][3]

Respiratory Protection: All work should be conducted in a certified chemical fume hood.[1] If

there is a risk of inhalation, a NIOSH-approved respirator with an appropriate cartridge

should be used.[9]

Engineering Controls
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Work in a well-ventilated area, preferably a chemical fume hood, to minimize vapor

inhalation.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[9][10]

Ensure an eyewash station and safety shower are readily accessible.[9]

Safe Storage
Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and

other ignition sources.[3][10]

Keep containers tightly closed and sealed.[3][10]

Store separately from incompatible materials such as strong oxidizing agents, acids, and

alkali metals.[9][10]

The storage area should be locked up or accessible only to authorized personnel.

Spill and Leak Procedures
In case of a spill, evacuate the area and remove all ignition sources.[3]

Wear complete personal protective equipment, including a self-contained breathing

apparatus.[7]

Contain the spill using a non-combustible absorbent material like sand or earth.[7]

Collect the absorbed material into a sealable container for disposal.[7]

Do not let the chemical enter drains or waterways.[3]

Waste Disposal
Dispose of waste in accordance with local, state, and federal regulations.[9]

Contaminated materials and empty containers should be treated as hazardous waste.

First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[9][11]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15-20 minutes. Seek immediate medical attention.[10]

[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[9][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention. Never give anything by mouth to an unconscious person.[3][11]

Visualized Safe Handling Workflow
The following diagram illustrates the key stages and precautions for the safe handling of

deuterated allyl alcohol in a research setting.
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Caption: Safe handling workflow for deuterated allyl alcohol.
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Conclusion
Deuterated allyl alcohol is a critical reagent for specialized research, but its handling demands

the utmost respect for safety protocols due to its high toxicity and flammability. By implementing

robust engineering controls, consistent use of appropriate personal protective equipment, and

adherence to the procedural guidelines outlined in this document, researchers can mitigate the

risks associated with its use. Always consult the most recent Safety Data Sheet (SDS) from the

supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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